Cas no 53478-04-9 (dimethyl 5-bentyloxy-isophthalate)
53478-04-9 structure
Product Name:dimethyl 5-bentyloxy-isophthalate
CAS No:53478-04-9
MF:C17H16O5
MW:300.305945396423
CID:938613
PubChem ID:7643390
Update Time:2025-04-19
dimethyl 5-bentyloxy-isophthalate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 5-bentyloxy-isophthalate
- Dimethyl 5-benzyloxyisophthalate
- dimethyl 5-phenylmethoxybenzene-1,3-dicarboxylate
- 1,3-benze<wbr>
- Dimethyl 5-(benzyloxy)isophthalate
- AC-12329
- G72375
- SCHEMBL183994
- 53478-04-9
- DTXSID20428863
- 5-benzyloxy-isophthalic acid dimethyl ester
- BOQCORYQJJYJTF-UHFFFAOYSA-N
- AKOS015960826
- DB-319200
-
- Inchi: 1S/C17H16O5/c1-20-16(18)13-8-14(17(19)21-2)10-15(9-13)22-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
- InChI Key: BOQCORYQJJYJTF-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 300.09978
- Monoisotopic Mass: 300.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.201
- Boiling Point: 432.9°C at 760 mmHg
- Flash Point: 191.3°C
- Refractive Index: 1.561
- PSA: 61.83
dimethyl 5-bentyloxy-isophthalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-337673-1 g |
Dimethyl 5-bentyloxy-isophthalate, |
53478-04-9 | 1g |
¥4,212.00 | 2023-07-11 |
dimethyl 5-bentyloxy-isophthalate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
53478-04-9 (dimethyl 5-bentyloxy-isophthalate) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 93-99-2(Phenyl benzoate)
- 94-30-4(Ethyl 4-methoxybenzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
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